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Compound of Interest

Compound Name: Amoxyecillin (sodium)

Cat. No.: B13391290

Introduction

Amoxicillin is a broad-spectrum, -lactam antibiotic widely used in research to study bacterial
infections and antimicrobial resistance.[1][2] It functions by inhibiting the synthesis of the
bacterial cell wall.[3] Specifically, amoxicillin binds to penicillin-binding proteins (PBPs), which
are essential enzymes for the final step of peptidoglycan synthesis.[1][4] This inhibition disrupts
the integrity of the cell wall, leading to cell lysis and bacterial death.[2][4] For reproducible and
accurate in vitro experimental results, the correct preparation and storage of amoxicillin sodium
stock solutions are critical, particularly given its inherent instability in aqueous solutions.[5][6]
These notes provide detailed protocols for the preparation, storage, and application of
amoxicillin sodium stock solutions for use in various research assays.

Quantitative Data Summary

The following tables summarize the key quantitative data regarding the solubility and stability of
amoxicillin sodium.

Table 1: Solubility of Amoxicillin Sodium

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b13391290?utm_src=pdf-interest
https://pexacy.com/amoxicillin-mechanism-of-action-pharmacokinetics-and-therapeutic-implications-in-bacterial-infections/
https://mvs-pharma.com/2024/10/10/mechanism-of-action-of-amoxicillin/
https://www.pediatriconcall.com/drugs/amoxicillin/262
https://pexacy.com/amoxicillin-mechanism-of-action-pharmacokinetics-and-therapeutic-implications-in-bacterial-infections/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-amoxicillin-sodium
https://mvs-pharma.com/2024/10/10/mechanism-of-action-of-amoxicillin/
https://synapse.patsnap.com/article/what-is-the-mechanism-of-amoxicillin-sodium
https://pubmed.ncbi.nlm.nih.gov/2921302/
https://pubmed.ncbi.nlm.nih.gov/3812510/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

hodological licati
BENGHE e iy i

Solvent Solubility Reference
Water 78 mg/mL [7]
] ) 78 mg/mL (use fresh,
Dimethyl Sulfoxide (DMSO) [7]
anhydrous)
Ethanol Insoluble [7]

Note: Amoxicillin sodium is described as very soluble in water, while amoxicillin trinydrate is
only slightly soluble.[8][9] Ensure you are using the correct form for your application.

Table 2: Stability and Storage Recommendations for Amoxicillin Sodium Solutions
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Solvent/Condit o ] Recommendati
. Temperature Stability Detail Reference
ion ons
Unstable;
Aqueous degradation rate Prepare fresh for
_ 19.5°C to 0°C _ _ _ [6]
Solution (Water) increases with each experiment.
temperature.
For short-term
] storage, 0°C in
t90 (time to 90% o
. saline is
Normal Saline 0°C potency) = 252 [5]
preferable to
hours
glucose
solutions.
Avoid using
glucose solutions
5% Glucose )
] 0°C t90 = 12.5 hours as a solvent if [5]
Solution )
storage is
required.
Markedly
unstable; ) )
] Avoid storage in
Aqueous degradation can ]
) 0°Cto -20°C ) this temperature [6][10]
Solution (Frozen) be faster than in
o range.
a liquid state at
0°C.
If freezing an
agueous solution
Agqueous )
] <-30°C t90 = 13 days iS necessary, [6][10]
Solution (Frozen)
store below
-30°C.
Aliquot to
. Stable forup to 1
DMSO Solution -20°C prevent freeze- [7]
month.
thaw cycles.
DMSO Solution -80°C Stable for 6 Preferred [71[11]

months to 1 year.

method for long-

term storage.
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Aliguot to
prevent freeze-

thaw cycles.

Experimental Protocols

Protocol 1: Preparation of Aqueous Amoxicillin Sodium Stock Solution (for Immediate Use)

This protocol is suitable for experiments where the stock solution will be used on the same day
it is prepared.

Materials:

e Amoxicillin Sodium powder

o Sterile, nuclease-free water or sterile Phosphate-Buffered Saline (PBS)
 Sterile conical tubes (e.g., 15 mL or 50 mL)

e Analytical balance

e Vortex mixer

o Sterile syringe filters (0.22 um pore size)

Procedure:

e Weighing: In a sterile environment (e.g., a biological safety cabinet), accurately weigh the
desired amount of amoxicillin sodium powder and place it into a sterile conical tube.

 Dissolution: Add the required volume of sterile water or PBS to the tube to achieve the target
concentration (e.g., 10 mg/mL).

e Mixing: Close the tube securely and vortex at medium speed until the powder is completely
dissolved. The solution should be clear.

« Sterilization: To ensure sterility for cell culture or microbiology assays, draw the solution into
a sterile syringe and pass it through a 0.22 um syringe filter into a new sterile tube.
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Usage: Use the freshly prepared solution immediately. Do not store aqueous solutions at 4°C
or -20°C for extended periods due to significant degradation.[6][10]

Protocol 2: Preparation of DMSO Amoxicillin Sodium Stock Solution (for Long-Term Storage)

This protocol is recommended for creating a concentrated stock that can be stored for an

extended period.

Materials:

Amoxicillin Sodium powder

Anhydrous (molecular biology grade) Dimethyl Sulfoxide (DMSO)

Sterile conical tubes

Analytical balance

Vortex mixer

Sterile, nuclease-free microcentrifuge tubes for aliquots

Procedure:

Weighing: Accurately weigh the desired amount of amoxicillin sodium powder and place it
into a sterile conical tube.

Dissolution: Add the required volume of anhydrous DMSO to achieve a high concentration
(e.g., 50-78 mg/mL). Note: Moisture-absorbing DMSO can reduce solubility.[7]

Mixing: Vortex thoroughly until the powder is fully dissolved. Gentle warming or sonication
can be used to aid dissolution if necessary.

Aliquoting: Dispense the stock solution into small, single-use volumes in sterile
microcentrifuge tubes. This is crucial to avoid repeated freeze-thaw cycles which can
degrade the compound.[11]

© 2025 BenchChem. All rights reserved. 5/10 Tech Support


https://pubmed.ncbi.nlm.nih.gov/3812510/
https://academic.oup.com/ajhp/article-pdf/43/12/3027/28422256/ajhp3027.pdf
https://www.selleckchem.com/products/amoxicillin-amox.html
https://www.medchemexpress.com/Amoxicillin-sodium.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13391290?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

o Storage: Store the aliquots protected from light at -80°C for long-term stability (up to 1 year)
or at -20°C for shorter periods (up to 1 month).[7]

o Usage: When needed, thaw a single aliquot. Further dilute the stock solution in the
appropriate aqueous buffer or culture medium to the final working concentration immediately
before use.

Protocol 3: Example Application - Minimum Inhibitory Concentration (MIC) Broth Microdilution
Assay

This protocol describes how to use a prepared amoxicillin sodium stock solution to determine
the MIC against a bacterial strain.

Materials:

o Prepared Amoxicillin Sodium stock solution (from Protocol 1 or 2)

o Sterile 96-well flat-bottom microtiter plate

o Bacterial culture in the logarithmic growth phase

o Appropriate sterile bacterial growth medium (e.g., Mueller-Hinton Broth)
e Spectrophotometer

e Multichannel pipette

Procedure:

o Bacterial Inoculum Preparation: Dilute the log-phase bacterial culture in fresh broth to a
standardized concentration (e.g., 5 x 105 CFU/mL), following standard microbiology
guidelines (e.g., CLSI).

o Stock Dilution: Prepare an intermediate dilution of the amoxicillin stock solution in the growth
medium. For example, if your highest desired concentration is 128 pg/mL, and the final
volume in the well is 100 pL after adding bacteria, you would prepare a 256 pg/mL solution.

e Serial Dilution:
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o Add 100 pL of sterile broth to wells 2 through 12 of a microtiter plate row.
o Add 200 pL of the intermediate amoxicillin dilution (e.g., 256 pg/mL) to well 1.

o Transfer 100 L from well 1 to well 2, mixing thoroughly. This creates a 2-fold serial
dilution.

o Repeat this transfer from well 2 to well 3, and so on, up to well 10. Discard 100 pL from
well 10.

o Well 11 serves as the growth control (no antibiotic). Well 12 serves as the sterility control
(broth only).

« Inoculation: Add 100 pL of the prepared bacterial inoculum to wells 1 through 11. The final
volume in each well will be 200 uL, and the antibiotic concentrations will be halved.

 Incubation: Cover the plate and incubate at the optimal temperature for the bacterium (e.qg.,
37°C) for 18-24 hours.

e Result Determination: The MIC is the lowest concentration of amoxicillin that completely
inhibits visible bacterial growth. This can be assessed visually or by measuring the optical
density (OD) with a plate reader.

Visualizations
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Caption: Workflow for preparing amoxicillin sodium stock solutions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b13391290#amoxycillin-sodium-stock-solution-
preparation-for-in-vitro-assays]|

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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